Cas no 1207020-68-5 (methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate)

methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate structure
1207020-68-5 structure
Product Name:methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate
CAS No:1207020-68-5
MF:C19H18N2O3
MW:322.357824802399
CID:5390288
Update Time:2023-11-20

methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-ethoxy-4-(phenylamino)-2-quinolinecarboxylate
    • methyl 6-ethoxy-4-(phenylamino)quinoline-2-carboxylate
    • Inchi: 1S/C19H18N2O3/c1-3-24-14-9-10-16-15(11-14)17(12-18(21-16)19(22)23-2)20-13-7-5-4-6-8-13/h4-12H,3H2,1-2H3,(H,20,21)
    • InChI Key: KXAHWFPSXXPRJA-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OCC)=CC=2)C(NC2=CC=CC=C2)=CC=1C(OC)=O

Computed Properties

  • Exact Mass: 322.132
  • Monoisotopic Mass: 322.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2

Experimental Properties

  • Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 488.8±45.0 °C(Predicted)
  • pka: 3.73±0.50(Predicted)

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